Cas no 1000575-99-4 (1-fluoro-4-isothiocyanato-2-methoxybenzene)

• Product Name: 1-fluoro-4-isothiocyanato-2-methoxybenzene
• CAS No: 1000575-99-4
• MF: C₈H₆FNOS
• MW: 183.202744007111
• CID: 1124631
• PubChem ID: 26598244
• Update Time: 2025-10-29

1-fluoro-4-isothiocyanato-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-isothiocyanato-2-methoxybenzene
• SureCN1477349
• AK-77853
• ANW-57062
• 2-Fluoro-5-iodoanisole
• CTK8B7335
• AKOS016002458
• ZINC15443741
• SureCN1477349; AK-77853; ANW-57062; 2-Fluoro-5-iodoanisole; CTK8B7335; AKOS016002458; ZINC15443741;
• 4-Fluoro-3-methoxyphenylisothiocyanate
• FS-6209
• AKOS006326514
• SY329320
• IRNGZDKFWJIFLU-UHFFFAOYSA-N
• SCHEMBL602013
• 1000575-99-4
• 4-fluoro-3-methoxyphenyl isothiocyanate
• MFCD09800755

• MDL： MFCD09800755
• Inchi： 1S/C8H6FNOS/c1-11-8-4-6(10-5-12)2-3-7(8)9/h2-4H,1H3
• InChI Key： IRNGZDKFWJIFLU-UHFFFAOYSA-N
• SMILES： S=C=NC1=CC=C(C(=C1)OC)F

Computed Properties

• Exact Mass: 183.01541315g/mol
• Monoisotopic Mass: 183.01541315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 1-fluoro-4-isothiocyanato-2-methoxybenzene

1-Fluoro-4-isothiocyanato-2-methoxybenzene (CAS No. 1000575-99-4): A Versatile Chemical Building Block for Modern Research

1-Fluoro-4-isothiocyanato-2-methoxybenzene (CAS 1000575-99-4) is a specialized aromatic compound gaining significant attention in pharmaceutical and materials science research. This fluorinated isothiocyanate derivative combines three functional groups – fluoro, isothiocyanato, and methoxy – making it a valuable intermediate for click chemistry applications and bioconjugation techniques.

The molecular structure of 1-fluoro-4-isothiocyanato-2-methoxybenzene features a benzene ring substituted at positions 1, 2, and 4 with fluorine, methoxy, and isothiocyanate groups respectively. This unique arrangement provides both electronic effects and steric properties that influence its reactivity pattern. Researchers particularly value its isothiocyanate functional group (-N=C=S) which readily reacts with amines under mild conditions, forming stable thiourea linkages.

In current research trends, this compound finds applications in proteomics studies and fluorescent probe development. The fluorine atom enhances the compound's ability to participate in hydrogen bonding interactions, while the methoxy group contributes to solubility in organic solvents. These properties make CAS 1000575-99-4 particularly useful for creating molecular imaging agents and biomarker detection systems.

The synthesis of 1-fluoro-4-isothiocyanato-2-methoxybenzene typically involves multi-step organic transformations starting from commercially available precursors. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, aligning with the growing demand for green chemistry solutions in specialty chemical production.

Analytical characterization of this compound includes standard techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the fluorine moiety), mass spectrometry, and HPLC purity analysis. The fluorine atom provides a convenient handle for NMR tracking in reaction monitoring and product characterization.

Storage and handling of 1-fluoro-4-isothiocyanato-2-methoxybenzene require standard laboratory precautions for reactive organic compounds. The material should be kept in tightly sealed containers under inert atmosphere to prevent moisture absorption and degradation of the isothiocyanate functionality.

Recent publications highlight innovative applications of this compound in drug discovery platforms, particularly for creating targeted small molecule conjugates. Its ability to form stable covalent bonds with biological macromolecules makes it valuable for developing protein labeling reagents and activity-based probes.

The market for specialized fluorinated compounds like CAS 1000575-99-4 continues to grow, driven by increasing demand in biopharmaceutical research and diagnostic development. Suppliers typically offer this material in research quantities with certificates of analysis, catering to academic and industrial laboratories worldwide.

Quality control parameters for 1-fluoro-4-isothiocyanato-2-methoxybenzene include purity assessment (typically ≥95% by HPLC), moisture content, and confirmation of structural identity through spectroscopic methods. These specifications ensure reliable performance in sensitive chemical biology applications.

Future research directions for this compound may explore its potential in nanomaterial functionalization and surface modification techniques. The combination of fluorine and isothiocyanate groups offers unique possibilities for creating advanced materials with tailored surface properties.

For researchers working with fluorinated aromatic isothiocyanates, proper handling equipment including fume hoods and appropriate personal protective equipment is essential. While not classified as highly hazardous, standard precautions for reactive organic compounds should always be followed.

The stability of 1-fluoro-4-isothiocyanato-2-methoxybenzene in various solvents has been studied, with recommendations to use anhydrous conditions for long-term storage. The compound demonstrates good stability in aprotic solvents like DMSO and DMF under inert atmosphere.

Comparative studies with similar compounds show that the methoxy substitution in 1-fluoro-4-isothiocyanato-2-methoxybenzene provides enhanced solubility compared to non-methoxy analogs, while maintaining the desirable reactivity of the isothiocyanate group. This balance makes it particularly useful for bioconjugation chemistry applications.

In the context of current drug discovery trends, this compound's ability to serve as a versatile linker between small molecules and biological targets positions it as a valuable tool for developing targeted therapeutics and molecular probes.

Environmental considerations for CAS 1000575-99-4 include proper disposal methods according to local regulations for organic compounds. While not classified as persistent in the environment, responsible handling practices are recommended as part of sustainable laboratory operations.

The growing interest in fluorine-containing bioactive compounds has increased attention on building blocks like 1-fluoro-4-isothiocyanato-2-methoxybenzene. Its combination of fluorine's unique properties with the reactivity of the isothiocyanate group makes it particularly valuable for medicinal chemistry applications.

Technical literature searches reveal increasing citations for 1000575-99-4 in recent years, reflecting its expanding role in chemical biology and materials science. The compound's versatility ensures its continued importance in interdisciplinary research applications.